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Compound of Interest

Compound Name: 3-Amino-2-methylbenzamide

Cat. No.: B1284377 Get Quote

Disclaimer: Specific safety and toxicological data for 3-Amino-2-methylbenzamide (CAS No.

Not Readily Available) is not available in public databases. This guide provides a detailed

safety and handling overview for the isomeric compound, 2-Amino-3-methylbenzamide (CAS

No. 1885-32-1), which possesses a similar chemical structure. Researchers and drug

development professionals should treat this information as a surrogate guide and handle 3-
Amino-2-methylbenzamide with extreme caution, assuming it may have similar or greater

hazards until specific data becomes available.

This technical whitepaper serves as an in-depth resource for researchers, scientists, and drug

development professionals on the safety and handling precautions for 2-Amino-3-

methylbenzamide. The information provided is collated from available safety data sheets and

chemical databases to ensure a comprehensive understanding of the potential hazards and the

necessary mitigation strategies.

Hazard Identification and Classification
2-Amino-3-methylbenzamide is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to acute toxicity, skin and eye irritation, and potential respiratory irritation.[1][2]

Table 1: GHS Classification for 2-Amino-3-methylbenzamide
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

GHS Label Elements:

Pictogram:

Exclamation Mark (GHS07)

Signal Word:Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[1]

Response: P301+P317, P302+P352, P304+P340, P305+P351+P338, P319, P321, P330,

P332+P317, P337+P317, P362+P364[1]

Storage: P403+P233, P405[1]
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Disposal: P501[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-Amino-3-methylbenzamide

Property Value

Molecular Formula C₈H₁₀N₂O

Molecular Weight 150.18 g/mol

Appearance Off-white to light yellow solid

Melting Point 149 °C

Boiling Point 264.5 ± 28.0 °C (Predicted)

Density 1.185 ± 0.06 g/cm³ (Predicted)

pKa 15.88 ± 0.50 (Predicted)

Toxicological Information
Detailed toxicological studies for 2-Amino-3-methylbenzamide are limited. The available data

indicates that the primary routes of concern are oral ingestion, skin contact, and eye contact.

Table 3: Summary of Toxicological Data for 2-Amino-3-methylbenzamide
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Endpoint Result Classification

Acute Toxicity (Oral) Data not available
Harmful if swallowed (Category

4)[1][2]

Skin Irritation/Corrosion Data not available
Causes skin irritation

(Category 2)[1][2]

Eye Damage/Irritation Data not available
Causes serious eye irritation

(Category 2A)[1][2]

Respiratory or Skin

Sensitization

May cause respiratory

irritation.

Specific Target Organ Toxicity -

Single Exposure (Category 3)

[2]

Germ Cell Mutagenicity No data available Not classifiable

Carcinogenicity No data available Not classifiable

Reproductive Toxicity No data available Not classifiable

Experimental Protocols and Handling Procedures
Due to the hazardous nature of 2-Amino-3-methylbenzamide, strict adherence to safety

protocols is mandatory. The following sections outline the recommended procedures for

handling this compound in a laboratory setting.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[2]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection:
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Wear a lab coat and ensure it is fully buttoned.

Use chemically resistant gloves (e.g., nitrile) and inspect them for any signs of degradation

before use.[2]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate particulate filter is recommended.

General Handling Workflow
The following diagram illustrates a standard workflow for handling potentially hazardous

chemical compounds like 2-Amino-3-methylbenzamide.
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Standard Laboratory Chemical Handling Workflow
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First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[2]

If on Skin: Wash with soap and water. If skin irritation occurs, get medical advice/attention.[2]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a POISON CENTER or doctor/physician if you feel unwell.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]

The following decision tree provides a logical workflow for responding to a chemical exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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